Cas no 2489-05-6 (Silver behenate)

• Product Name: Silver behenate
• CAS No: 2489-05-6
• MF: C₂₂H₄₃AgO₂
• MW: 447.443829774857
• MDL: MFCD00059001
• CID: 282114
• PubChem ID: 87563444
• Update Time: 2026-05-14

Silver behenate Chemical and Physical Properties

Names and Identifiers

• Docosanoic acid,silver(1+) salt (1:1)
• Silver Behenate
• behenic acid,silver salt
• Docosanoic Acid Silver Salt
• silver docosanoate
• silver(1+) docosanoate
• Silver(I) behenate
• Docosanoicacid, silver(1+) salt (8CI,9CI)
• Silver docosanoate (7CI)
• Edenor C 22-85R silver salt
• Behenic Acid Silver Salt
• Behenic acid silversalt
• BEHENICACIDSILVERSALT
• N3HP26F3PB
• Silver hebenate
• Docosanoic acid, silver(1+) salt (1:1)
• Docosanoic acid, silver salt
• AQRYNYUOKMNDDV-UHFFFAOYSA-M
• Docosanoic acid, silver(1+) salt
• B0398
• Silver behenate

• MDL： MFCD00059001
• Inchi： 1S/C22H44O2.Ag/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24);/q;+1/p-1
• InChI Key： AQRYNYUOKMNDDV-UHFFFAOYSA-M
• SMILES： [Ag+].[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 446.23100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 7.81580
• Sensitiveness: Light Sensitive

Silver behenate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Silver behenate

Silver Behenate (CAS No. 2489-05-6): A Comprehensive Overview

Silver behenate, also known as silver bezoate or silver(II) behenate, is a unique inorganic compound with the chemical formula AgC₂₁H₃₉COO. This compound is widely recognized for its distinctive properties and applications in various fields, including materials science, catalysis, and biotechnology. The CAS number 2489-05-6 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference in scientific literature.

The synthesis of silver behenate typically involves the reaction of silver nitrate with behenic acid in a polar solvent, followed by precipitation and purification. The resulting product is a white crystalline solid with a melting point of approximately 150°C. Its structure consists of silver ions (Ag⁺) coordinated with behenate ions (C₂₁H₃₉COO⁻), forming a stable ionic lattice. This lattice structure contributes to its excellent thermal stability and mechanical properties.

One of the most notable applications of silver behenate is in the field of catalysis. Recent studies have demonstrated its effectiveness as a catalyst in various organic reactions, including esterification, oxidation, and hydrogenation. For instance, researchers have utilized silver behenate to catalyze the synthesis of biodiesel from vegetable oils, achieving high yields and selectivity. The ability of silver behenate to stabilize reactive intermediates and accelerate reaction rates makes it a promising candidate for industrial-scale catalytic processes.

In addition to its catalytic applications, silver behenate has shown potential in biomedical applications. Studies have highlighted its antimicrobial properties, particularly against gram-positive bacteria such as *Staphylococcus aureus* and *Bacillus subtilis*. The release of silver ions from silver behenate creates a bactericidal environment, making it a viable option for developing antibacterial coatings and wound dressings. Recent advancements in nanotechnology have further enhanced these properties by incorporating silver behenate nanoparticles into biocompatible polymers, resulting in materials with improved mechanical strength and antibacterial activity.

The electronic properties of silver behenate have also drawn attention in the field of electronics. Its ability to conduct electricity while maintaining structural integrity makes it a candidate for use in flexible electronics and sensors. Researchers have explored the use of silver behenate thin films as transparent conductive layers in organic light-emitting diodes (OLEDs) and touchscreens. These applications leverage the compound's unique combination of electrical conductivity and optical transparency.

Recent research has also focused on the environmental impact of silver behenate. Studies have investigated its biodegradability and toxicity under various conditions, with findings suggesting that it exhibits low toxicity to aquatic organisms when used at recommended concentrations. This information is crucial for ensuring the safe handling and disposal of silver behenate, particularly in industrial settings.

In conclusion, silver behenate (CAS No. 2489-05-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its potential uses. As research into this compound progresses, it is likely that new applications will emerge, further solidifying its importance in modern science and industry.